3-[(cyclohexylmethyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(cyclohexylmethylamino)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H26N2O3/c1-2-24-16-10-8-15(9-11-16)21-18(22)12-17(19(21)23)20-13-14-6-4-3-5-7-14/h8-11,14,17,20H,2-7,12-13H2,1H3
• InChI Key: UBMIZDUKPSXLTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC3CCCCC3
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

3-[(cyclohexylmethyl)amino]-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is commonly referred to as CX-5461 and has shown promising results in the treatment of various types of cancer. In

Mechanism of Action

The mechanism of action of CX-5461 involves the inhibition of RNA polymerase I. This enzyme is responsible for the transcription of ribosomal RNA, which is essential for the production of ribosomes. Ribosomes are the cellular machinery responsible for protein synthesis. By inhibiting RNA polymerase I, CX-5461 disrupts ribosome biogenesis and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
CX-5461 has been shown to have a range of biochemical and physiological effects. It has been shown to induce DNA damage and activate the p53 pathway, which is a tumor suppressor pathway. CX-5461 has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

CX-5461 has several advantages for lab experiments. It has been shown to be effective in the treatment of various types of cancer, making it a promising candidate for further research. However, there are also some limitations to its use in lab experiments. CX-5461 is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, the synthesis method of CX-5461 is complex and may be difficult to reproduce in some labs.

Future Directions

There are several future directions for research on CX-5461. One area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the identification of biomarkers that can predict the response of cancer cells to CX-5461. Additionally, there is a need for further studies to determine the long-term effects of CX-5461 and its potential for use in combination therapies with other cancer treatments.
Conclusion:
In conclusion, CX-5461 is a promising compound that has shown potential in the treatment of various types of cancer. Its mechanism of action involves the inhibition of RNA polymerase I, which disrupts ribosome biogenesis and ultimately results in the death of cancer cells. While there are some limitations to its use in lab experiments, there are also several future directions for research that could lead to the development of more effective cancer treatments.

Scientific Research Applications

CX-5461 has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various types of cancer, including breast cancer, pancreatic cancer, and acute myeloid leukemia. CX-5461 works by inhibiting RNA polymerase I, which is essential for the production of ribosomal RNA. This inhibition leads to the disruption of ribosome biogenesis and ultimately results in the death of cancer cells.